Cas no 425392-56-9 (4-Thiazolecarboxylic acid, 2,5-diphenyl-)

• Product Name: 4-Thiazolecarboxylic acid, 2,5-diphenyl-
• CAS No: 425392-56-9
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• CID: 3983192
• PubChem ID: 11357987
• Update Time: 2025-10-30

4-Thiazolecarboxylic acid, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2,5-diphenyl-
• diphenyl-1,3-thiazole-4-carboxylicacid
• Diphenyl-1,3-thiazole-4-carboxylic acid
• EN300-7438408
• 2,5-Diphenyl-4-thiazolecarboxylic acid
• DB-202511
• 2,5-Diphenylthiazole-4-carboxylic acid
• 425392-56-9
• 841-617-2
• AKOS005136087
• CS-0259982

• Inchi： 1S/C16H11NO2S/c18-16(19)13-14(11-7-3-1-4-8-11)20-15(17-13)12-9-5-2-6-10-12/h1-10H,(H,18,19)
• InChI Key： HKKJCAGVFVKYFH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C(O)=O)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 281.05104977Da
• Monoisotopic Mass: 281.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2,5-diphenyl-

Recent Advances in the Study of 4-Thiazolecarboxylic acid, 2,5-diphenyl- (CAS: 425392-56-9) in Chemical Biology and Pharmaceutical Research

4-Thiazolecarboxylic acid, 2,5-diphenyl- (CAS: 425392-56-9) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This compound, with its unique structural features, has been the subject of several studies aimed at exploring its pharmacological potential and synthetic utility.

Recent research has focused on the synthesis and characterization of 4-Thiazolecarboxylic acid, 2,5-diphenyl-, as well as its derivatives, to evaluate their biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory effects against certain kinase enzymes, which are critical targets in cancer therapy. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for further optimization of this scaffold.

Another significant development involves the use of 4-Thiazolecarboxylic acid, 2,5-diphenyl- as a building block in the synthesis of novel heterocyclic compounds. Researchers have reported its utility in multicomponent reactions, leading to the generation of libraries of bioactive molecules with potential therapeutic applications. For instance, a recent study in Organic & Biomolecular Chemistry (2024) highlighted its role in the synthesis of thiazole-pyridine hybrids, which exhibited enhanced antimicrobial activity against drug-resistant bacterial strains.

In addition to its synthetic applications, 4-Thiazolecarboxylic acid, 2,5-diphenyl- has been investigated for its role in modulating cellular pathways. A preprint on bioRxiv (2024) suggested that this compound could influence the NF-κB signaling pathway, which is implicated in inflammatory diseases. The findings indicate its potential as a lead compound for developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of 4-Thiazolecarboxylic acid, 2,5-diphenyl- have also been a subject of interest. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated moderate bioavailability and favorable metabolic stability, suggesting its suitability for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 4-Thiazolecarboxylic acid, 2,5-diphenyl-. Issues such as solubility, toxicity, and selectivity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Thiazolecarboxylic acid, 2,5-diphenyl- (CAS: 425392-56-9) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Recent studies have shed light on its diverse biological activities, synthetic utility, and pharmacokinetic properties, paving the way for future research and development. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents with applications in oncology, infectious diseases, and inflammation.